Cas no 1209315-50-3 (N-(1,1-dioxo-1lambda6-benzothiophen-6-yl)-2-(N-methyl-5-chlorothiophene-2-sulfonamido)acetamide)

• Product Name: N-(1,1-dioxo-1lambda6-benzothiophen-6-yl)-2-(N-methyl-5-chlorothiophene-2-sulfonamido)acetamide
• CAS No: 1209315-50-3
• MF: C₁₅H₁₃ClN₂O₅S₃
• MW: 432.922118902206
• CID: 5177164
• Update Time: 2025-10-31

N-(1,1-dioxo-1lambda6-benzothiophen-6-yl)-2-(N-methyl-5-chlorothiophene-2-sulfonamido)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[(5-Chloro-2-thienyl)sulfonyl]methylamino]-N-(1,1-dioxidobenzo[b]thien-6-yl)acetamide
• N-(1,1-dioxo-1lambda6-benzothiophen-6-yl)-2-(N-methyl-5-chlorothiophene-2-sulfonamido)acetamide

• Inchi： 1S/C15H13ClN2O5S3/c1-18(26(22,23)15-5-4-13(16)24-15)9-14(19)17-11-3-2-10-6-7-25(20,21)12(10)8-11/h2-8H,9H2,1H3,(H,17,19)
• InChI Key： OVOMQGAPSKQEFR-UHFFFAOYSA-N
• SMILES： C(NC1C=C2S(=O)(=O)C=CC2=CC=1)(=O)CN(S(C1SC(Cl)=CC=1)(=O)=O)C

Computed Properties

• Exact Mass: 431.968
• Monoisotopic Mass: 431.968
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 787
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 146A^2

Experimental Properties

• Density: 1.647±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.83±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(1,1-dioxo-1lambda6-benzothiophen-6-yl)-2-(N-methyl-5-chlorothiophene-2-sulfonamido)acetamide

Comprehensive Overview of N-(1,1-dioxo-1lambda6-benzothiophen-6-yl)-2-(N-methyl-5-chlorothiophene-2-sulfonamido)acetamide (CAS No. 1209315-50-3)

The compound N-(1,1-dioxo-1lambda6-benzothiophen-6-yl)-2-(N-methyl-5-chlorothiophene-2-sulfonamido)acetamide, identified by its CAS No. 1209315-50-3, is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its complex structure, featuring a benzothiophene core and chlorothiophene sulfonamide moiety, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its properties due to its unique sulfonamide linkage and acetamide functional group, which are critical in modulating biological activity.

In recent years, the demand for novel sulfonamide derivatives has surged, driven by their versatility in medicinal chemistry. The CAS No. 1209315-50-3 compound aligns with this trend, as its N-methyl-5-chlorothiophene-2-sulfonamido segment offers enhanced binding affinity to target proteins. This characteristic is particularly relevant in the context of enzyme inhibition and receptor modulation, topics frequently searched by professionals in the field. Additionally, its 1,1-dioxo-1lambda6-benzothiophen-6-yl group contributes to improved solubility and metabolic stability, addressing common challenges in drug development.

The synthesis of N-(1,1-dioxo-1lambda6-benzothiophen-6-yl)-2-(N-methyl-5-chlorothiophene-2-sulfonamido)acetamide involves multi-step organic reactions, including sulfonylation and amide coupling. These processes are often discussed in academic forums and patent literature, reflecting the compound's technical complexity. Its CAS No. 1209315-50-3 serves as a unique identifier in databases like PubChem and Reaxys, where users frequently search for structure-activity relationships (SAR) and patent status updates. The compound's potential applications extend to anti-inflammatory and antimicrobial agents, areas of high interest in global health research.

From an industrial perspective, the scalability of producing CAS No. 1209315-50-3 is a key consideration. Manufacturers and suppliers often optimize routes to ensure cost-effectiveness while maintaining high purity standards. The compound's chlorothiophene and benzothiophene components are also scrutinized for their environmental impact, aligning with the growing focus on green chemistry principles. Regulatory compliance, particularly regarding REACH and GMP guidelines, is another frequent search topic associated with this molecule.

In summary, N-(1,1-dioxo-1lambda6-benzothiophen-6-yl)-2-(N-methyl-5-chlorothiophene-2-sulfonamido)acetamide represents a compelling case study in modern chemical research. Its structural features, such as the sulfonamidoacetamide bridge and dioxobenzothiophene system, offer multifaceted opportunities for innovation. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in discussions about drug design, material properties, and sustainable synthesis.